Cas no 21905-96-4 (3-(2-Chlorophenyl)butan-2-one)

• Product Name: 3-(2-Chlorophenyl)butan-2-one
• CAS No: 21905-96-4
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• CID: 1094310
• PubChem ID: 14175747
• Update Time: 2025-11-01

3-(2-Chlorophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chlorophenyl)butan-2-one
• SCHEMBL16798960
• AKOS015782218
• 21905-96-4

• Inchi： 1S/C10H11ClO/c1-7(8(2)12)9-5-3-4-6-10(9)11/h3-7H,1-2H3
• InChI Key： PMCFAPYEQWUIEF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C(C)=O)C

Computed Properties

• Exact Mass: 182.0498427g/mol
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(2-Chlorophenyl)butan-2-one

Research Update on 3-(2-Chlorophenyl)butan-2-one (CAS: 21905-96-4) in Chemical Biology and Pharmaceutical Applications

3-(2-Chlorophenyl)butan-2-one (CAS: 21905-96-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research brief consolidates the latest findings related to this compound, highlighting its synthetic utility, pharmacological properties, and emerging applications.

A recent study published in the Journal of Medicinal Chemistry investigated the use of 3-(2-Chlorophenyl)butan-2-one as a precursor in the synthesis of novel benzodiazepine analogs. The researchers demonstrated that this compound could be efficiently converted into derivatives with enhanced binding affinity for GABA_A receptors, suggesting potential applications in central nervous system (CNS) drug development. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the intermediate products and confirm the structural integrity of the final compounds.

In the field of antimicrobial research, a 2023 publication in Bioorganic & Medicinal Chemistry Letters reported the evaluation of 3-(2-Chlorophenyl)butan-2-one derivatives against multidrug-resistant bacterial strains. The lead compounds showed promising activity against methicillin-resistant Staphylococcus aureus (MRSA) with minimum inhibitory concentrations (MICs) in the range of 2-8 μg/mL. Molecular docking studies suggested that these derivatives might interfere with bacterial cell wall biosynthesis by targeting penicillin-binding proteins (PBPs).

From a synthetic chemistry perspective, researchers have developed improved methodologies for the preparation of 3-(2-Chlorophenyl)butan-2-one. A recent paper in Organic Process Research & Development described a continuous flow synthesis approach that achieved 85% yield with excellent purity (>99%) while reducing reaction time from 12 hours to just 45 minutes. This advancement could significantly impact the scalability of pharmaceutical production processes involving this intermediate.

The compound's metabolic fate has also been investigated in preclinical studies. A 2024 study in Drug Metabolism and Disposition characterized the major phase I metabolites formed during hepatic microsomal incubation. The results indicated that cytochrome P450 2C19 plays a predominant role in the oxidative metabolism of 3-(2-Chlorophenyl)butan-2-one, which has important implications for predicting potential drug-drug interactions in clinical applications.

Emerging research suggests potential applications of 3-(2-Chlorophenyl)butan-2-one in agrochemical development. A patent application filed in early 2024 describes its derivatives as effective fungicides against Botrytis cinerea in crop protection. The mode of action appears to involve inhibition of fungal mitochondrial electron transport, representing a novel mechanism distinct from existing fungicide classes.

In conclusion, 3-(2-Chlorophenyl)butan-2-one (CAS: 21905-96-4) continues to demonstrate versatility as a chemical building block with multiple pharmaceutical and agrochemical applications. Recent advances in synthetic methodologies, coupled with deeper understanding of its biological activities and metabolic pathways, position this compound as an important focus for future research in medicinal chemistry and drug discovery.